2-((6-(hydroxymethyl)-2-(3-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(3-(methylthio)phenyl)acetamide

• IUPAC Name: 2-[[11-(hydroxymethyl)-5-(3-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C28H26N4O4S2/c1-16-25-22(18(14-33)13-29-16)12-23-27(36-25)31-26(17-6-4-8-20(10-17)35-2)32-28(23)38-15-24(34)30-19-7-5-9-21(11-19)37-3/h4-11,13,33H,12,14-15H2,1-3H3,(H,30,34)
• InChI Key: MZLMEHYFEBUZRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC(=CC=C4)OC)SCC(=O)NC5=CC(=CC=C5)SC)CO
• Molecular Formula: C28H26N4O4S2
• Molecular Weight: 546.7 g/mol

Description

2-((6-(hydroxymethyl)-2-(3-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(3-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C28H26N4O4S2 and its molecular weight is 546.66. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The chemical compound is related to various synthesized heterocyclic compounds with potential applications in medical research, particularly in the development of anticancer and antimicrobial agents. Studies have demonstrated the synthesis of compounds bearing similarities in structure, aiming to explore their biological activities against different cancer cell lines and microbial strains.

• Anticancer Activity

  Research has shown the design and synthesis of certain derivatives with the intent to discover new anticancer agents. For instance, modifications on the pyrimidine ring to include different aryloxy groups have led to compounds that exhibit cancer cell growth inhibition against a range of cancer cell lines, indicating a potential pathway for developing novel anticancer therapies (M. M. Al-Sanea et al., 2020).

• Antimicrobial Activity

  There's significant interest in the antimicrobial properties of pyrimidine derivatives. Synthesis efforts have focused on creating compounds that show good antibacterial and antifungal activities. These activities are compared to standard drugs, suggesting these compounds could be foundational for new antimicrobial agents (A. Hossan et al., 2012).

• Chemical Synthesis for Biological Activities

  Innovative chemical syntheses aim to explore the biological activities of new compounds, including their anticancer and antimicrobial potential. The structural modifications and synthesis routes are designed to yield compounds with significant biological activities, highlighting the chemical's potential as a basis for drug development (P. K. Mahata et al., 2003).